POTASSIUM HYDROSULFIDE
POTASSIUM HYDROSULFIDE
This material contains potassium hydrosulfide in solution. It will have a rotten egg like odor. It has a pH between 8.5-11.5. It is a transparent to dark green liquid. Contact with heat or acidic materials will evolve highly toxic hydrogen sulfide. The liquid is highly corrosive to the skin and eyes. Ingestion causes severe burning and corrosion in all portions of the gastrointestinal tract.
Brand Name:
Vulcanchem
CAS No.:
1310-61-8
VCID:
VC0075287
InChI:
InChI=1S/K.H2S/h;1H2/q+1;/p-1
SMILES:
[SH-].[K+]
Molecular Formula:
KHS
HKS
HKS
Molecular Weight:
72.17 g/mol
POTASSIUM HYDROSULFIDE
CAS No.: 1310-61-8
Main Products
VCID: VC0075287
Molecular Formula: KHS
HKS
Molecular Weight: 72.17 g/mol
CAS No. | 1310-61-8 |
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Product Name | POTASSIUM HYDROSULFIDE |
Molecular Formula | KHS HKS |
Molecular Weight | 72.17 g/mol |
IUPAC Name | potassium;sulfanide |
Standard InChI | InChI=1S/K.H2S/h;1H2/q+1;/p-1 |
Standard InChIKey | ZOCLAPYLSUCOGI-UHFFFAOYSA-M |
Isomeric SMILES | [SH-].[K+] |
SMILES | [SH-].[K+] |
Canonical SMILES | [SH-].[K+] |
Physical Description | This material contains potassium hydrosulfide in solution. It will have a rotten egg like odor. It has a pH between 8.5-11.5. It is a transparent to dark green liquid. Contact with heat or acidic materials will evolve highly toxic hydrogen sulfide. The liquid is highly corrosive to the skin and eyes. Ingestion causes severe burning and corrosion in all portions of the gastrointestinal tract. |
Description | This material contains potassium hydrosulfide in solution. It will have a rotten egg like odor. It has a pH between 8.5-11.5. It is a transparent to dark green liquid. Contact with heat or acidic materials will evolve highly toxic hydrogen sulfide. The liquid is highly corrosive to the skin and eyes. Ingestion causes severe burning and corrosion in all portions of the gastrointestinal tract. |
PubChem Compound | 102109 |
Last Modified | Nov 11 2021 |
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